5-(4-Bromophenyl)-7,9-dichloro-2-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• Molecular Formula: C23H17BrCl2N2O
• Molecular Weight: 488.2 g/mol
• IUPAC Name: 5-(4-bromophenyl)-7,9-dichloro-2-(4-methylphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C23H17BrCl2N2O/c1-13-2-4-14(5-3-13)20-12-21-18-10-17(25)11-19(26)22(18)29-23(28(21)27-20)15-6-8-16(24)9-7-15/h2-11,21,23H,12H2,1H3
• InChI Key: SYZYFQJFIIKRES-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C(=CC(=C4)Cl)Cl)OC3C5=CC=C(C=C5)Br

Description

5-(4-Bromophenyl)-7,9-dichloro-2-(4-methylphenyl)-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine: is a heterocyclic compound with an intriguing structure.

• It belongs to the class of pyrazolo[1,5-c][1,3]benzoxazines, which are oxygen-nitrogen heterocycles known for their potential medical applications.
• These compounds have been explored for treating cancer, tumors, cardiovascular disorders, and neurological conditions .

Preparation Methods

• The synthesis of this compound involves several steps:
  • Start with methyl benzoylpyruvate, obtained via Claisen condensation of acetophenone and diethyl oxalate.
  • React methyl benzoylpyruvate with o-aminophenol to form benzoxazine-2-one.
  • Acylate the benzoxazine-2-one using oxalyl chloride to generate [e]-fused 1H-pyrrole-2,3-dione.
  • Finally, react 3-benzoylpyrrolo[2,1-c][1,4]benzoxazin-1,2,4-trione with N-(4-bromophenyl)-1-(4-methoxyphenyl)methanimine under thermolysis conditions to yield the target compound .

Chemical Reactions Analysis

• This compound can undergo various reactions, including oxidation, reduction, and substitution.
• Common reagents include oxalyl chloride, acetonitrile, and benzylamine.
• Major products formed depend on the specific reaction conditions.

Scientific Research Applications

• In chemistry, this compound serves as a versatile building block for designing novel heterocyclic structures.
• In biology and medicine, it may exhibit pharmacological activity due to its unique scaffold.
• In industry, it could find applications in materials science or drug development.

Comparison with Similar Compounds

• While I don’t have direct information on similar compounds, it’s essential to explore related pyrazolo[1,5-c][1,3]benzoxazines to highlight its uniqueness.

Remember that this compound’s potential lies in its diverse applications, and further studies will uncover its full capabilities.